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[(2R,3R)-2-[(2,2-dichloroacetyl)amino]-3-hydroxy-3-(4-nitrophenyl)propyl] (E)-3-phenylprop-2-enoate [(2R,3R)-2-[(2,2-dichloroacetyl)amino]-3-hydroxy-3-(4-nitrophenyl)propyl] (E)-3-phenylprop-2-enoate
Brand Name: Vulcanchem
CAS No.: 14399-14-5
VCID: VC21326050
InChI: InChI=1S/C20H18Cl2N2O6/c21-19(22)20(27)23-16(18(26)14-7-9-15(10-8-14)24(28)29)12-30-17(25)11-6-13-4-2-1-3-5-13/h1-11,16,18-19,26H,12H2,(H,23,27)/b11-6+/t16-,18-/m1/s1
SMILES: C1=CC=C(C=C1)C=CC(=O)OCC(C(C2=CC=C(C=C2)[N+](=O)[O-])O)NC(=O)C(Cl)Cl
Molecular Formula: C20H18Cl2N2O6
Molecular Weight: 453.3 g/mol

[(2R,3R)-2-[(2,2-dichloroacetyl)amino]-3-hydroxy-3-(4-nitrophenyl)propyl] (E)-3-phenylprop-2-enoate

CAS No.: 14399-14-5

Cat. No.: VC21326050

Molecular Formula: C20H18Cl2N2O6

Molecular Weight: 453.3 g/mol

* For research use only. Not for human or veterinary use.

[(2R,3R)-2-[(2,2-dichloroacetyl)amino]-3-hydroxy-3-(4-nitrophenyl)propyl] (E)-3-phenylprop-2-enoate - 14399-14-5

Specification

CAS No. 14399-14-5
Molecular Formula C20H18Cl2N2O6
Molecular Weight 453.3 g/mol
IUPAC Name [(2R,3R)-2-[(2,2-dichloroacetyl)amino]-3-hydroxy-3-(4-nitrophenyl)propyl] (E)-3-phenylprop-2-enoate
Standard InChI InChI=1S/C20H18Cl2N2O6/c21-19(22)20(27)23-16(18(26)14-7-9-15(10-8-14)24(28)29)12-30-17(25)11-6-13-4-2-1-3-5-13/h1-11,16,18-19,26H,12H2,(H,23,27)/b11-6+/t16-,18-/m1/s1
Standard InChI Key CWCFRXTWYCIYJL-YIINBFHCSA-N
Isomeric SMILES C1=CC=C(C=C1)/C=C/C(=O)OC[C@H]([C@@H](C2=CC=C(C=C2)[N+](=O)[O-])O)NC(=O)C(Cl)Cl
SMILES C1=CC=C(C=C1)C=CC(=O)OCC(C(C2=CC=C(C=C2)[N+](=O)[O-])O)NC(=O)C(Cl)Cl
Canonical SMILES C1=CC=C(C=C1)C=CC(=O)OCC(C(C2=CC=C(C=C2)[N+](=O)[O-])O)NC(=O)C(Cl)Cl

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